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Compound of Interest

Compound Name: C.l. Acid Black 94

Cat. No.: B15553249

For Researchers, Scientists, and Drug Development Professionals
Introduction

C.l. Acid Black 94, also known by its Colour Index number 30336 and CAS number 6358-80-
1, is a trisazo dye.[1] It presents as a blue-black powder that is soluble in water.[1] While it finds
application in the dyeing of wool, silk, and leather, a comprehensive, publicly available dataset
detailing its specific spectral properties in various solutions is notably scarce in scientific
literature.[1] This guide aims to consolidate the available information and provide a framework
for its characterization, acknowledging the current gaps in quantitative spectral data.

Molecular and Chemical Properties

A summary of the fundamental properties of C.I. Acid Black 94 is provided in the table below.
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Property Value Reference
C.l. Name Acid Black 94 [1]

C.l. Number 30336 [1]

CAS Number 6358-80-1 [1][2]
Molecular Formula Ca1H29NsNaz011S3 [1][2]
Molecular Weight 974.88 g/mol [1][2]

Class Trisazo [1]

Physical Appearance Blue-black powder [1]
Solubility Soluble in water [1]

Spectral Characteristics: Current State of
Knowledge

Detailed quantitative data regarding the spectral properties of C.I. Acid Black 94, such as its
maximum absorption wavelength (Amax) in various solvents, molar absorptivity (€), and
solvatochromic or pH-dependent spectral shifts, are not readily available in the reviewed
scientific literature.

While studies on the degradation of other acid black dyes, such as Acid Black 1 and Acid Black
ATT, utilize UV-Vis spectroscopy to monitor the process, they do not provide the foundational
spectral data for C.l. Acid Black 94. For instance, studies on the photocatalytic degradation of
other acid dyes often report changes in the absorption spectra over time as an indication of dye
breakdown, but the initial, intrinsic spectral properties of the specific dye are often assumed or
not the focus of the study.

Proposed Experimental Protocols for Spectral
Characterization

To address the gap in available data, the following experimental protocols are proposed for the
comprehensive spectral characterization of C.l. Acid Black 94.
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Determination of Maximum Absorption Wavelength
(Amax) and Molar Absorptivity (€) in Aqueous Solution

Objective: To determine the wavelength of maximum absorbance and the molar absorption
coefficient of C.I. Acid Black 94 in a standard aqueous solvent.

Methodology:
o Materials:

o C.I Acid Black 94 (analytical standard)

o

Deionized water (Type 1)

o

Volumetric flasks (Class A)

[¢]

Pipettes (Class A)

[¢]

UV-Vis spectrophotometer (double beam)

o

Quartz cuvettes (1 cm path length)
e Procedure:

o Preparation of Stock Solution: Accurately weigh a precise amount of C.I. Acid Black 94
and dissolve it in a known volume of deionized water to prepare a stock solution of a
specific concentration (e.g., 100 mg/L).

o Preparation of Standard Solutions: Prepare a series of standard solutions of varying
concentrations (e.g., 1, 2, 5, 10, 15, 20 mg/L) by diluting the stock solution with deionized
water.

o Spectrophotometric Analysis:

= Record the UV-Vis absorption spectrum of each standard solution from 200 to 800 nm,
using deionized water as the blank.

= |dentify the wavelength of maximum absorbance (Amax).
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o Data Analysis:

» Construct a calibration curve by plotting the absorbance at Amax against the
concentration of the standard solutions.

» According to the Beer-Lambert law (A = €bc), the molar absorptivity (¢€) can be
calculated from the slope of the calibration curve (Slope = b, where b is the path length
of the cuvette, typically 1 cm). The concentration will need to be converted to mol/L.

Investigation of Solvatochromic Effects

Objective: To study the effect of solvent polarity on the absorption spectrum of C.I. Acid Black
94.

Methodology:
o Materials:
o C.l. Acid Black 94

o A series of solvents with varying polarities (e.g., water, ethanol, methanol, acetonitrile,
dimethyl sulfoxide, acetone, chloroform, cyclohexane).

e Procedure:

o Solution Preparation: Prepare solutions of C.I. Acid Black 94 of the same concentration in
each of the selected solvents.

o Spectrophotometric Analysis: Record the UV-Vis absorption spectrum of each solution
over the range of 200-800 nm, using the respective pure solvent as a blank.

o Data Analysis:
= Record the Amax for each solvent.

» Analyze the shift in Amax as a function of solvent polarity parameters (e.qg., dielectric
constant, Reichardt's ET(30) scale).
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Determination of pH-Dependent Spectral Changes

Objective: To investigate the effect of pH on the absorption spectrum of C.l1. Acid Black 94.
Methodology:
e Materials:
o C.l. Acid Black 94
o Buffer solutions of varying pH (e.g., pH 2, 4, 6, 7, 8, 10, 12)
e Procedure:

o Solution Preparation: Prepare solutions of C.I. Acid Black 94 of the same concentration in
each of the buffer solutions.

o Spectrophotometric Analysis: Record the UV-Vis absorption spectrum of each solution
from 200 to 800 nm, using the corresponding buffer solution as the blank.

o Data Analysis:
» Record the Amax at each pH.

» Observe any changes in the spectral profile, including the appearance of isosbestic
points, which may indicate the presence of different ionic species of the dye.

Logical Workflow for Spectral Characterization

The following diagram illustrates the logical workflow for a comprehensive spectral
characterization of C.l. Acid Black 94.
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Caption: Workflow for the spectral characterization of C.l. Acid Black 94.

Conclusion

While C.I. Acid Black 94 is a commercially available dye with established applications, there is
a significant lack of detailed, publicly accessible data on its spectral properties in solution. The
experimental protocols outlined in this guide provide a systematic approach for researchers to
thoroughly characterize the dye's behavior in different chemical environments. The generation
of such data would be invaluable for a variety of applications, including analytical method
development, studies on dye-molecule interactions, and research into dye degradation and
removal processes. Further research is strongly encouraged to fill this knowledge gap.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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